Cas no 2228667-16-9 (tert-butyl 2-(2-hydroxypropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-hydroxypropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2228667-16-9
• MF: C₁₅H₂₉NO₃
• MW: 271.395664930344
• CID: 6292720
• PubChem ID: 165620943
• Update Time: 2025-05-21

tert-butyl 2-(2-hydroxypropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-hydroxypropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate
• 2228667-16-9
• EN300-1898476

• Inchi： 1S/C15H29NO3/c1-13(2,3)19-12(17)16-10-14(4,5)9-8-11(16)15(6,7)18/h11,18H,8-10H2,1-7H3
• InChI Key： YTWCFASNVMKULE-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1CCC(C)(C)CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.21474379g/mol
• Monoisotopic Mass: 271.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 2-(2-hydroxypropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(2-hydroxypropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228667-16-9)

tert-butyl 2-(2-hydroxypropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228667-16-9) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This piperidine derivative features a tert-butyl carbamate group and a hydroxypropan-2-yl substituent, making it a valuable intermediate in the synthesis of bioactive molecules. Its unique structure contributes to its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's CAS number 2228667-16-9 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry. Researchers are particularly interested in its potential applications in neurodegenerative disease research, a trending topic in 2024 due to rising global health concerns. The 5,5-dimethylpiperidine core is known for enhancing metabolic stability, a critical factor in drug design optimization.

From a synthetic perspective, tert-butyl 2-(2-hydroxypropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate demonstrates remarkable versatility. Its Boc-protected amine functionality allows for selective deprotection under mild conditions, a feature highly valued in peptide coupling reactions and combinatorial chemistry. Recent publications highlight its use in creating allosteric modulators for G-protein-coupled receptors (GPCRs), aligning with current interests in precision medicine approaches.

The compound's physicochemical properties have been extensively studied to support ADMET predictions (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Its logP value and hydrogen bond donor/acceptor count make it suitable for crossing the blood-brain barrier, explaining its popularity in neuropharmacology studies. These characteristics address frequent queries about bioavailability enhancement strategies in drug development forums.

Quality control of CAS 2228667-16-9 involves advanced analytical techniques including HPLC purity testing and chiral separation methods, as the stereochemistry at the 2-hydroxypropan-2-yl position significantly impacts biological activity. This aligns with industry demands for stereochemically pure intermediates in asymmetric synthesis.

In material science applications, the compound's stability under various pH conditions makes it interesting for controlled release formulations. Its thermal decomposition profile has been characterized using differential scanning calorimetry (DSC), data frequently requested by formulation scientists working on solid dosage forms.

The synthesis of tert-butyl 2-(2-hydroxypropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate typically involves multi-step organic transformations starting from commercially available piperidine precursors. Process chemists often search for green chemistry alternatives in its production, reflecting the pharmaceutical industry's shift toward sustainable manufacturing practices.

Patent literature reveals innovative uses of this compound in proteolysis-targeting chimera (PROTAC) development, a cutting-edge technology in targeted protein degradation. This connection to next-generation therapeutics explains its prominence in recent bioconjugation research publications.

For analytical purposes, NMR spectral data (particularly 13C and 1H signals) of 2228667-16-9 are widely documented, assisting researchers in structure verification during synthetic workflows. The compound's mass spectrometry fragmentation pattern has also been characterized to support metabolite identification studies.

In conclusion, tert-butyl 2-(2-hydroxypropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228667-16-9) represents a multifaceted building block with significant potential across drug discovery and material science. Its structural features address multiple contemporary challenges in pharmaceutical development, from blood-brain barrier penetration to molecular stability, ensuring its continued relevance in scientific research.